Cas no 251097-69-5 (4-4-(4-Fluorophenyl)piperazinoaniline)

• Product Name: 4-4-(4-Fluorophenyl)piperazinoaniline
• CAS No: 251097-69-5
• MDL: MFCD00173036
• CID: 4642980
• Update Time: 2025-10-28

4-4-(4-Fluorophenyl)piperazinoaniline Chemical and Physical Properties

Names and Identifiers

• AKOS B033038
• 4-[4-(4-FLUOROPHENYL)PIPERAZINO]ANILINE
• 4-[4-(4-fluorophenyl)piperazino]phenylamine
• Benzenamine, 4-[4-(4-fluorophenyl)-1-piperazinyl]-
• 4-4-(4-Fluorophenyl)piperazinoaniline

• MDL： MFCD00173036

Experimental Properties

• Melting Point: 177-179°

4-4-(4-Fluorophenyl)piperazinoaniline Security Information

• HazardClass：IRRITANT

Additional information on 4-4-(4-Fluorophenyl)piperazinoaniline

Professional Introduction to Compound with CAS No. 251097-69-5 and Product Name: 4-4-(4-Fluorophenyl)piperazinoaniline

The compound identified by the CAS number 251097-69-5 and the product name 4-4-(4-Fluorophenyl)piperazinoaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The structural features of this molecule, particularly the presence of a fluorophenyl group and a piperazinoaniline moiety, contribute to its unique chemical and pharmacological properties.

Recent studies have highlighted the potential of 4-4-(4-Fluorophenyl)piperazinoaniline as a lead compound for the development of novel therapeutic agents. The fluorine atom in the fluorophenyl ring is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. This property has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. The piperazinoaniline core, on the other hand, is recognized for its ability to interact with biological targets such as enzymes and receptors, thereby modulating their activity.

In the context of contemporary pharmaceutical research, compounds like 4-4-(4-Fluorophenyl)piperazinoaniline are being investigated for their potential applications in treating a wide range of diseases. For instance, preliminary studies suggest that this molecule may exhibit inhibitory effects on kinases, which are key enzymes involved in cancer progression. The precise mechanism of action remains an area of active investigation, but the preliminary findings are encouraging. Additionally, the structural motif of this compound has been compared to existing drugs that have shown efficacy in clinical trials, providing valuable insights into its pharmacokinetic and pharmacodynamic properties.

The synthesis of 4-4-(4-Fluorophenyl)piperazinoaniline involves sophisticated organic chemistry techniques that have been refined over several decades. The introduction of the fluorophenyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the formation of the piperazinoaniline linkage demands precise stoichiometry and optimization to avoid unwanted side products. These synthetic challenges underscore the importance of advanced chemical methodologies in producing complex molecules like this one.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the interactions between 4-4-(4-Fluorophenyl)piperazinoaniline and its biological targets. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structure-activity relationships (SAR) of the compound. By leveraging high-performance computing resources, researchers can predict binding affinities and optimize lead structures before moving into costly wet-lab experiments.

The potential therapeutic applications of 4-4-(4-Fluorophenyl)piperazinoaniline extend beyond oncology. Emerging evidence suggests that this compound may also have applications in neurodegenerative diseases, where modulation of kinase activity is known to play a critical role. Furthermore, its structural similarity to known antiviral agents has prompted investigations into its potential as a broad-spectrum antiviral drug. These diverse therapeutic avenues highlight the versatility of this molecule and its potential impact on multiple disease areas.

In conclusion, 251097-69-5 and 4-4-(4-Fluorophenyl)piperazinoaniline represent a significant contribution to pharmaceutical chemistry. The unique structural features of this compound make it a promising candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative treatments across various disease indications.